Cas no 43046-97-5 ( )

• Product Name: &nbsp
• CAS No: 43046-97-5
• MF: C₁₄H₉NO₆
• MW: 287.224364042282
• CID: 928687
• PubChem ID: 225705
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-3-nitrobenzoyl)benzoic acid
• 2-(4-Hydroxy-3-nitro-benzoyl)-benzoesaeure
• 2-(4-hydroxy-3-nitro-benzoyl)-benzoic acid
• 3'-Nitro-4'-oxy-benzophenon-carbonsaeure-(2)
• AC1L5E8B
• AC1Q5AOS
• AR-1C7838
• CHEMBL2059069
• CTK4I6941
• NSC15368
• SureCN1466999
• NSC-15368
• 2-[(4-hydroxy-3-nitrophenyl)carbonyl]benzoic acid
• o-(4-Hydroxy-3-nitrobenzoyl)benzoic acid
• 43046-97-5
• SCHEMBL1466999
• DTXSID40280081
• XWJQPRPADMOWSK-UHFFFAOYSA-N
• 2-(4-hydroxy-3-nitro-benzoyl)benzoic acid
•  

• Inchi： 1S/C14H9NO6/c16-12-6-5-8(7-11(12)15(20)21)13(17)9-3-1-2-4-10(9)14(18)19/h1-7,16H,(H,18,19)
• InChI Key： XWJQPRPADMOWSK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 287.04297
• Monoisotopic Mass: 287.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 117.74
• LogP: 2.75280